1-(2,2-Dimethoxy-ethyl)-2-isocyano-benzene
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the introduction of the isocyanide group onto a benzene ring already substituted with a 2,2-dimethoxyethyl group. This could potentially be achieved through methods such as nucleophilic aromatic substitution or palladium-catalyzed coupling reactions, depending on the specific starting materials and conditions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the planar, aromatic benzene ring, with the isocyanide and dimethoxyethyl groups causing deviations from this planarity. The electron-withdrawing isocyanide could potentially influence the electron density and reactivity of the benzene ring .Chemical Reactions Analysis
The isocyanide group is known to participate in a variety of reactions, including cycloadditions and rearrangements. The dimethoxyethyl group could potentially be cleaved under acidic or basic conditions to yield alcohols or alkoxides .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the isocyanide could contribute to a distinctive odor, as many isocyanides have strong, unpleasant smells .Mechanism of Action
properties
CAS RN |
592479-02-2 |
|---|---|
Product Name |
1-(2,2-Dimethoxy-ethyl)-2-isocyano-benzene |
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.23 g/mol |
IUPAC Name |
1-(2,2-dimethoxyethyl)-2-isocyanobenzene |
InChI |
InChI=1S/C11H13NO2/c1-12-10-7-5-4-6-9(10)8-11(13-2)14-3/h4-7,11H,8H2,2-3H3 |
InChI Key |
XSTAOBURMHGXDG-UHFFFAOYSA-N |
SMILES |
COC(CC1=CC=CC=C1[N+]#[C-])OC |
Canonical SMILES |
COC(CC1=CC=CC=C1[N+]#[C-])OC |
Origin of Product |
United States |
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